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Compound of Interest

Compound Name: TSKgel Butyl-NPR

Cat. No.: B1178589

For researchers, scientists, and drug development professionals utilizing TSKgel Butyl-NPR
columns, adherence to rigorous safety protocols and operational procedures is paramount for
ensuring both personal safety and the integrity of experimental outcomes. This guide provides
essential, immediate safety and logistical information, including detailed operational and
disposal plans, to foster a secure and efficient laboratory environment.

Personal Protective Equipment (PPE)

When handling TSKgel Butyl-NPR columns and associated chemicals, it is mandatory to use
the following personal protective equipment:

o Safety Glasses: Always wear safety glasses with side shields to protect against chemical
splashes and potential projectiles from pressurized systems.[1][2]

» Gloves: Chemical-resistant gloves are required to prevent skin contact with solvents and
cleaning solutions.[1]

o Laboratory Coat: A lab coat should be worn to protect from spills and contamination.

Operational Plan: From Receipt to Storage

A systematic approach to handling the TSKgel Butyl-NPR column minimizes risks and
prolongs column life.

1. Column Inspection upon Receipt:
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 Visually inspect the column for any signs of damage, such as cracks or leaks, that may have
occurred during shipping.[1]

 Verify that the column specifications match the order.
2. Installation:
» Before installation, thoroughly review the manufacturer's instruction manual.[1][3]

o Ensure all fittings and tubing are compatible with the column and the HPLC system to
prevent leaks.[1]

» To protect the analytical column, it is highly recommended to install an in-line filter between
the injector and the column.[3][4][5][6][7]

3. Column Equilibration and Use:
e The shipping solvent for TSKgel HIC columns is distilled water.[5]

e Gradually introduce the mobile phase at a low flow rate to avoid shocking the column
packing.

« Filter all eluents and sample solutions through a 0.2-0.5 micron membrane filter before use
to prevent column clogging.[4]

¢ Operate the column within the recommended pH, pressure, and temperature ranges as
specified by the manufacturer.

4. Shutdown and Storage:
o After use, flush the column with high-purity water to remove any salts or buffers.
» For daily storage, store the column in the shipping solvent (distilled water).[6][7]

o For long-term storage, consult the manufacturer's instructions, which may recommend a
specific storage solution.

Column Washing and Regeneration
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Periodic cleaning is crucial for maintaining column performance and longevity.

» Daily Cleaning: After each day of use, it is recommended to perform repeated injections of

100-250 pL of 0.1-0.2 M NaOH.[6][7]

» Regeneration: If the daily cleaning is not effective, repeated injections of 100-250 pL of 20%

agueous acetic acid can be used.[6][7] Note that acid can precipitate proteins, so ensure the

column is thoroughly flushed with water beforehand.[5]

Quantitative Operational Parameters

For quick reference, the key operational parameters for the TSKgel Butyl-NPR column are

summarized in the table below.

Parameter Value
Particle Size 2.5 um[4][8][9][10]
pH Range 2 - 12[4][5]i6]8]

Maximum Flow Rate

< 1.2 mL/min[4][8]

Recommended Flow Rate

0.5 - 1.0 mL/min[4][8]

Maximum Pressure

20 MPa[6]

Salt Concentration

< 4 M[4][6][8]

Operating Temperature

10 - 60 °C[6]

Organic Solvent Compatibility

< 20%[5]

Cleaning Solution (Daily)

0.1 - 0.2 M NaOH[4][6][8]

Regeneration Solution

20% Acetic Acid[4][5][6][8]

Disposal Plan

Proper disposal of the column and associated chemical waste is critical for environmental

safety and regulatory compliance.
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o Chemical Waste: All solvents, mobile phases, and cleaning solutions must be collected in
appropriately labeled hazardous waste containers.[11] Consult your institution's
environmental health and safety (EHS) guidelines for specific disposal procedures for

flammable and corrosive liquids.

e Column Disposal: Before disposing of the column, flush it with a neutral pH buffer to remove
any hazardous materials. The column itself should be disposed of as solid waste according
to your institution's EHS protocols.

Workflow for Safe Handling of TSKgel Butyl-NPR

The following diagram illustrates the logical workflow for the safe handling of the TSKgel Butyl-
NPR column, from initial receipt to final disposal.

Post-Operation & Disposal

Preparation Operation
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Safe Handling Workflow for TSKgel Butyl-NPR Columns

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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